2-[(4-AMINO-6-OXO-1,6-DIHYDRO-2-PYRIMIDINYL)SULFANYL]-N~1~-(2-FURYLMETHYL)ACETAMIDE

• IUPAC Name: 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C11H12N4O3S/c12-8-4-9(16)15-11(14-8)19-6-10(17)13-5-7-2-1-3-18-7/h1-4H,5-6H2,(H,13,17)(H3,12,14,15,16)
• InChI Key: CCDHGZROPTVSPY-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CSC2=NC(=CC(=O)N2)N
• Molecular Formula: C11H12N4O3S
• Molecular Weight: 280.31 g/mol

Description

2-[(4-Amino-6-oxo-1,6-dihydro-2-pyrimidinyl)sulfanyl]-N~1~-(2-furylmethyl)acetamide is a heterocyclic compound featuring a pyrimidinone core substituted with an amino group at position 4 and a sulfanyl (-S-) linker at position 2. The acetamide moiety is attached via the sulfur atom, with the N~1~ position substituted by a 2-furylmethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-AMINO-6-OXO-1,6-DIHYDRO-2-PYRIMIDINYL)SULFANYL]-N~1~-(2-FURYLMETHYL)ACETAMIDE typically involves multiple steps. One common method starts with the preparation of the pyrimidine ring, followed by the introduction of the sulfanyl group and the furylmethyl group. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency. The use of automated systems for monitoring and controlling reaction parameters is crucial to maintain consistency and quality.

Chemical Reactions Analysis

Types of Reactions

2-[(4-AMINO-6-OXO-1,6-DIHYDRO-2-PYRIMIDINYL)SULFANYL]-N~1~-(2-FURYLMETHYL)ACETAMIDE undergoes various chemical reactions, including:

Oxidation: This reaction can modify the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: The compound can be reduced to alter the pyrimidine ring or the furylmethyl group.

Substitution: Different substituents can be introduced to the pyrimidine ring or the furylmethyl group through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired products.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups to the pyrimidine ring or the furylmethyl group.

Scientific Research Applications

Pharmacological Properties

The compound exhibits a range of biological activities that make it a candidate for therapeutic development:

• Antiviral Activity : Similar compounds have shown efficacy against various viruses. For instance, derivatives of pyrimidines have been reported to inhibit the replication of herpes viruses (HSV-1, HSV-2) and retroviruses (HIV-1, HIV-2) . The presence of sulfur in the structure may influence its antiviral potency.
• Antitumor Potential : Dihydropyrimidines are noted for their antitumor properties. Research indicates that modifications to the pyrimidine ring can enhance cytotoxicity against cancer cell lines .
• Antibacterial and Anti-inflammatory Effects : Compounds with similar structures have demonstrated antibacterial activity and anti-inflammatory effects, suggesting potential applications in treating infections and inflammatory diseases .

Synthesis Routes

The synthesis of 2-[(4-AMINO-6-OXO-1,6-DIHYDRO-2-PYRIMIDINYL)SULFANYL]-N~1~-(2-FURYLMETHYL)ACETAMIDE can be approached through various chemical reactions:

• Condensation Reactions : The initial step often involves the condensation of appropriate pyrimidine derivatives with acetamides or thioacetamides to form the core structure .
• Substitution Reactions : Subsequent modifications can be achieved through nucleophilic substitution reactions at the sulfur and nitrogen sites, allowing for the introduction of various functional groups that enhance biological activity .

Case Studies

Several studies illustrate the potential applications of this compound:

Case Study 1: Antiviral Efficacy

A study on pyrimidine derivatives demonstrated that compounds with a similar backbone inhibited viral replication effectively. The research focused on the structure-activity relationship (SAR), revealing that specific substitutions on the pyrimidine ring significantly affected antiviral activity against DNA and RNA viruses .

Case Study 2: Antitumor Activity

In vitro studies showed that dihydropyrimidine derivatives exhibited significant cytotoxic effects on cancer cell lines. The mechanism was linked to cell cycle arrest and induction of apoptosis, highlighting the compound's potential as an anticancer agent .

Case Study 3: Antibacterial Properties

Research into related compounds indicated strong antibacterial activity against Gram-positive bacteria. The studies emphasized the importance of functional group positioning on the pyrimidine ring for enhancing antibacterial efficacy .

Data Table: Summary of Biological Activities

Activity Type	Related Studies	Observations
Antiviral		Effective against HSV and HIV
Antitumor		Induced apoptosis in cancer cell lines
Antibacterial		Strong activity against Gram-positive bacteria
Anti-inflammatory		Potential use in inflammatory disease treatment

Mechanism of Action

The mechanism of action of 2-[(4-AMINO-6-OXO-1,6-DIHYDRO-2-PYRIMIDINYL)SULFANYL]-N~1~-(2-FURYLMETHYL)ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Key Observations:

• Substituent Effects: The 2-furylmethyl group in the target compound introduces moderate polarity and π-electron density, contrasting with the lipophilic trifluoromethyl () or isopropylphenyl () groups.

Bioactivity and Molecular Interactions

• Bioactivity Clustering: Compounds with structural similarities (e.g., shared pyrimidinone cores) cluster in bioactivity profiles, suggesting overlapping modes of action .
• Protein Target Interactions: The amino and carbonyl groups in the pyrimidinone core facilitate hydrogen bonding with target proteins, as seen in molecular recognition studies . Substituents like trifluoromethyl () or thiazole () may enhance binding affinity to hydrophobic pockets in enzymes or receptors.

Physicochemical Properties

• Solubility : The furylmethyl group in the target compound likely improves aqueous solubility compared to highly lipophilic analogs (e.g., ). However, it may be less soluble than the N-hydroxy derivative ().
• Hydrogen Bonding: The pyrimidinone core forms strong hydrogen bonds, as evidenced by crystal packing studies . Substituents like furylmethyl may disrupt crystal lattice stability, enhancing bioavailability.

Biological Activity

The compound 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)sulfanyl]-N~1~-(2-furylmethyl)acetamide is a pyrimidine derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article reviews the biological activity of this compound based on diverse research findings, including structure-activity relationships (SAR), pharmacological profiles, and case studies.

• Molecular Formula : C15H15N5O2S2
• Molecular Weight : 361.44 g/mol
• InChIKey : XCMFUQYVTWLQHZ-UHFFFAOYSA-N

Biological Activity Overview

The biological activities of the compound can be categorized into several key areas:

Antimicrobial Activity

Recent studies have indicated that derivatives of pyrimidine compounds exhibit significant antimicrobial properties. For instance, similar compounds have shown activity against Mycobacterium tuberculosis, suggesting that modifications in the pyrimidine structure can enhance bactericidal effects. The compound's structure allows for interactions with essential bacterial enzymes, potentially inhibiting their function .

Anticancer Activity

In vitro studies have demonstrated that certain analogs of this compound exhibit notable antiproliferative activity against various cancer cell lines, including breast cancer cells (e.g., MCF-7 and MDA-MB-468). Notably, compounds with structural similarities to 2-[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)sulfanyl]-N~1~-(2-furylmethyl)acetamide have been shown to induce cytotoxicity through mechanisms involving topoisomerase inhibition and cell cycle arrest .

Structure-Activity Relationship (SAR)

The SAR studies highlight the importance of specific functional groups in enhancing biological activity. For instance:

• Amino Group : The presence of an amino group at the 4-position of the pyrimidine ring is critical for antimicrobial potency.
• Furylmethyl Substituent : The furylmethyl group contributes to the lipophilicity of the molecule, enhancing its ability to penetrate cellular membranes and exert therapeutic effects.

ADME Properties

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) properties is crucial for evaluating the therapeutic potential of any compound:

• Absorption : Compounds with similar structures have shown good permeability across cell membranes.
• Metabolism : Preliminary studies indicate metabolic stability issues; however, modifications to the structure may improve this aspect.
• Excretion : The compound's excretion pathways remain to be fully elucidated but are essential for understanding its pharmacokinetics.

Case Studies and Research Findings

Study	Findings
Study on Antimicrobial Activity	Demonstrated significant bactericidal activity against Mycobacterium tuberculosis with a focus on structural modifications improving efficacy .
Anticancer Screening	Identified potent cytotoxic effects against breast cancer cell lines with specific analogs showing high selectivity and low toxicity .
SAR Analysis	Highlighted the role of functional groups in enhancing biological activity and guided further synthetic efforts .

Q & A

Q. What are the optimal synthetic routes and reaction conditions for preparing this compound with high yield and purity?

• Methodological Answer : Synthesis requires careful optimization of temperature, solvent choice (e.g., polar aprotic solvents like DMF), and catalysts (e.g., triethylamine for deprotonation). For example, coupling the pyrimidinyl-sulfanyl moiety with the furylmethyl-acetamide group typically involves nucleophilic substitution under inert atmospheres. Reaction progress should be monitored via TLC or HPLC, and purification achieved through recrystallization (using ethanol/water mixtures) or column chromatography (silica gel, ethyl acetate/hexane gradients) .

Q. Which spectroscopic and analytical techniques are critical for confirming structural integrity?

• Methodological Answer :

• NMR : ¹H/¹³C NMR to verify substituent positions (e.g., sulfanyl linkage at C2 of pyrimidinone, furylmethyl group integration).
• IR : Confirm carbonyl (C=O) stretches (~1650–1700 cm⁻¹) and amine (N–H) vibrations (~3300 cm⁻¹).
• Mass Spectrometry : High-resolution MS (HRMS) to validate molecular formula and rule out side products.
• XRD : Single-crystal X-ray diffraction for absolute configuration confirmation if crystallizable .

Q. How does pH influence the stability of this compound in aqueous solutions?

• Methodological Answer : Conduct accelerated stability studies by incubating the compound in buffers (pH 3–10) at 25°C/40°C. Monitor degradation via UV-Vis spectroscopy (absorbance shifts at λ~260 nm for pyrimidinone) and HPLC. Acidic conditions may hydrolyze the sulfanyl group, while alkaline conditions could deaminate the pyrimidinyl ring .

Advanced Research Questions

Q. What computational strategies can predict reaction pathways and optimize synthesis?

• Methodological Answer : Use density functional theory (DFT) to model transition states and identify energy barriers for key steps (e.g., nucleophilic substitution). Pair with cheminformatics tools (e.g., ICReDD’s reaction path search) to screen solvent/catalyst combinations in silico. Validate predictions via microfluidic reactors for rapid experimental feedback .

Q. How can researchers resolve discrepancies in reported biological activity data (e.g., IC₅₀ variability)?

• Methodological Answer :

• Standardize Assays : Use common cell lines (e.g., HEK293 for receptor studies) and controls (e.g., reference inhibitors).
• Data Mining : Apply meta-analysis to identify confounding variables (e.g., solvent DMSO concentration, incubation time).
• Structure-Activity Relationship (SAR) : Synthesize analogs to isolate pharmacophore contributions (e.g., furylmethyl vs. phenyl substitutions) .

Q. What experimental designs minimize side reactions during functionalization of the pyrimidinone core?

• Methodological Answer : Implement a Design of Experiments (DoE) approach:

• Factors : Temperature (40–80°C), stoichiometry (1:1 to 1:2.5), and solvent polarity (DMF vs. THF).
• Response Variables : Yield, purity (HPLC area%), byproduct formation.
• Statistical Analysis : Use ANOVA to identify significant factors and optimize conditions. For example, higher temperatures may accelerate coupling but increase dimerization risks .

Q. How can researchers validate the compound’s mechanism of action in enzymatic inhibition studies?

• Methodological Answer :

• Enzyme Kinetics : Perform Michaelis-Menten assays to determine inhibition type (competitive/non-competitive).
• Docking Simulations : Use AutoDock Vina to model binding poses with target enzymes (e.g., dihydrofolate reductase).
• Mutagenesis : Engineer enzyme mutants (e.g., Cys→Ala substitutions) to test sulfanyl group interactions .

Methodological Tools & Best Practices

• Data Management : Use chemical software (e.g., Schrödinger Suite, ChemDraw) for electronic lab notebooks, ensuring encryption and version control to maintain data integrity .
• Contradiction Mitigation : Cross-reference experimental results with theoretical models (DFT, SAR) to identify outliers and refine hypotheses .